Cas no 1804932-99-7 (3,6-Dibromo-2-fluorobenzyl alcohol)
3,6-Dibromo-2-fluorobenzyl alcohol is a halogenated benzyl alcohol derivative with a molecular formula of C7H5Br2FO. This compound features bromine and fluorine substituents on the aromatic ring, enhancing its reactivity and utility in cross-coupling reactions, such as Suzuki or Stille couplings, where it serves as a versatile intermediate. The presence of both bromine and fluorine atoms allows for selective functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The benzyl alcohol group further enables derivatization into esters, ethers, or other functionalized intermediates. Its well-defined structure and stability under controlled conditions ensure consistent performance in synthetic applications.
1804932-99-7 structure
Product Name:3,6-Dibromo-2-fluorobenzyl alcohol
CAS No:1804932-99-7
MF:C7H5Br2FO
MW:283.920404195786
CID:4706513
Update Time:2025-06-06
3,6-Dibromo-2-fluorobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
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- 3,6-Dibromo-2-fluorobenzyl alcohol
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- Inchi： 1S/C7H5Br2FO/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3H2
- InChI Key： QUYJBBWWBSNPMJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1CO)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Topological Polar Surface Area: 20.2
3,6-Dibromo-2-fluorobenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013015328-250mg |
3,6-Dibromo-2-fluorobenzyl alcohol |
1804932-99-7 | 97% | 250mg |
484.80 USD | 2021-06-25 | |
| Alichem | A013015328-500mg |
3,6-Dibromo-2-fluorobenzyl alcohol |
1804932-99-7 | 97% | 500mg |
831.30 USD | 2021-06-25 | |
| Alichem | A013015328-1g |
3,6-Dibromo-2-fluorobenzyl alcohol |
1804932-99-7 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
3,6-Dibromo-2-fluorobenzyl alcohol Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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